2-Phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile

• IUPAC Name: 2-phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H11F3N2O/c20-19(21,22)15-6-4-5-13(11-15)17-10-9-14(12-23)18(24-17)25-16-7-2-1-3-8-16/h1-11H
• InChI Key: REVPLDCYXONMES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=CC(=N2)C3=CC(=CC=C3)C(F)(F)F)C#N
• Molecular Formula: C19H11F3N2O
• Molecular Weight: 340.3 g/mol

Description

2-Phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile is a chemical compound with the molecular formula C19H11F3N2O. It is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The presence of a fluorine atom and a carbon-containing pyridine in TFMP derivatives are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives, such as 2-Phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile, is generally achieved via two main methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The choice of method depends largely on the identity of the desired target compound.

Molecular Structure Analysis

The molecular structure of 2-Phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile is characterized by the presence of a fluorine atom and a pyridine in its structure. TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend on the specific derivative and its intended application. For instance, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), another TFMP derivative, is used as a chemical intermediate for the synthesis of several crop-protection products.

Scientific Research Applications

• Azafluorene Derivatives in SARS-CoV-2 Research : A study conducted by Venkateshan et al. (2020) explored azafluorene derivatives, which are structurally related to the mentioned compound, for their potential as inhibitors of SARS-CoV-2 RdRp. The study involved synthesis, physicochemical analysis, quantum chemical modeling, and molecular docking analysis, highlighting the potential application of such compounds in antiviral research Venkateshan, M., Muthu, M., Suresh, J., & Ranjith Kumar, R. (2020). Azafluorene derivatives as inhibitors of SARS CoV-2 RdRp: Synthesis, physicochemical, quantum chemical, modeling and molecular docking analysis. Journal of Molecular Structure..

• Crystal Structure Analysis : Liu et al. (2013) investigated the crystal structure of a related compound, "1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-6-ethyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile". This research provides insights into the structural characteristics of similar compounds, which is essential for understanding their chemical properties and potential applications Liu, C., Chen, Y., Sun, Y., & Wu, F. (2013). Crystal structure and mechanistic investigation of the reaction of 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile with unsaturated carbonyl compounds. Research on Chemical Intermediates..

• Biological and Medicinal Properties : Research conducted by Ryzhkova et al. (2023) on "2,4-Diamino-5-(5-hydroxy-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile" revealed the compound's significance in industrial, biological, and medicinal contexts. This highlights the diverse application potential of compounds structurally related to 2-Phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile in various fields Ryzhkova, Y. E., Ryzhkov, F. V., Maslov, O. I., & Elinson, M. (2023). 2,4-Diamino-5-(5-hydroxy-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-5H-chromeno[2,3-b]pyridine-3-carbonitrile. Molbank..

• Synthesis of Derivatives : Bradiaková et al. (2009) described the synthesis of "2-[3-(Trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives", demonstrating the chemical versatility and potential for creating a range of derivatives from the base compound. This kind of research is crucial for developing new compounds with tailored properties for specific applications Bradiaková, I., Ďurčeková, T., Prónayová, N., Gatial, A., & Krutošíková, A. (2009). Synthesis of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives. Chemical Papers..

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP, including 2-Phenoxy-6-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile, will be discovered in the future. This is due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Mechanism of Action

Target of Action

Trifluoromethylpyridine (tfmp) derivatives, which this compound is a part of, are widely used in the agrochemical and pharmaceutical industries . They are often used for the protection of crops from pests .

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives have been found to have significant effects in the agrochemical and pharmaceutical industries .

Result of Action

Tfmp derivatives are known for their superior pest control properties when compared to traditional phenyl-containing insecticides .